Cas no 107090-59-5 (2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol)
2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol
- EN300-1998317
- 2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol
- 107090-59-5
-
- Inchi: 1S/C12H20O/c1-11(2)8-5-6-9(10(11)7-8)12(3,4)13/h6,8,10,13H,5,7H2,1-4H3
- InChI Key: BIHJFARUXICORR-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1=CCC2CC1C2(C)C
Computed Properties
- Exact Mass: 180.151415257g/mol
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1998317-1g |
2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol |
107090-59-5 | 1g |
$785.0 | 2023-09-16 | ||
| Enamine | EN300-1998317-5g |
2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol |
107090-59-5 | 5g |
$2277.0 | 2023-09-16 | ||
| Enamine | EN300-1998317-10g |
2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol |
107090-59-5 | 10g |
$3376.0 | 2023-09-16 | ||
| Enamine | EN300-1998317-0.05g |
2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol |
107090-59-5 | 0.05g |
$660.0 | 2023-09-16 | ||
| Enamine | EN300-1998317-0.1g |
2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol |
107090-59-5 | 0.1g |
$691.0 | 2023-09-16 | ||
| Enamine | EN300-1998317-0.25g |
2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol |
107090-59-5 | 0.25g |
$723.0 | 2023-09-16 | ||
| Enamine | EN300-1998317-0.5g |
2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol |
107090-59-5 | 0.5g |
$754.0 | 2023-09-16 | ||
| Enamine | EN300-1998317-1.0g |
2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol |
107090-59-5 | 1g |
$785.0 | 2023-05-31 | ||
| Enamine | EN300-1998317-2.5g |
2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol |
107090-59-5 | 2.5g |
$1539.0 | 2023-09-16 | ||
| Enamine | EN300-1998317-5.0g |
2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-2-ol |
107090-59-5 | 5g |
$2277.0 | 2023-05-31 |
2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol
Chemical Profile of 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol (CAS No. 107090-59-5)
2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol (CAS No. 107090-59-5) is a complex organic compound characterized by its bicyclic structure and unique functional groups. This compound has garnered attention in the field of medicinal chemistry due to its structural novelty and potential biological activities. The presence of a bicyclo3.1.1heptane core, combined with a secondary alcohol functional group, makes it an intriguing candidate for further investigation in drug discovery and synthetic chemistry.
The molecular framework of 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol consists of a seven-membered ring system with two methyl substituents and an exocyclic double bond, contributing to its rigid conformation and distinct electronic properties. This structural motif is not commonly encountered in natural products or commercially available pharmaceuticals, suggesting that it may exhibit unique interactions with biological targets.
In recent years, there has been a growing interest in the development of bicyclic compounds as pharmacophores due to their ability to mimic the binding pockets of enzymes and receptors with high specificity. The bicyclo3.1.1heptane scaffold, in particular, has been explored for its potential in modulating various biological pathways. For instance, studies have shown that derivatives of this scaffold can interact with enzymes involved in inflammation and pain signaling, making them promising candidates for therapeutic applications.
The alcohol functional group at the 2-position of the compound introduces polarity and reactivity, enabling further derivatization through oxidation or esterification reactions. This flexibility allows chemists to tailor the compound’s properties for specific applications, such as enhancing solubility or improving metabolic stability. The combination of the bicyclo3.1.1heptane core and the secondary alcohol makes this molecule a versatile building block for medicinal chemists.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol with greater accuracy than ever before. These tools have been instrumental in identifying potential lead compounds for drug development by simulating interactions with target proteins and enzymes. The rigid structure of the bicyclo3.1.1heptane core is particularly advantageous in this context, as it can provide favorable entropic contributions to binding affinity by reducing conformational entropy upon target interaction.
The synthesis of 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex cyclic systems, including the bicyclo3.1.1heptane core found in this compound.
One notable approach involves the use of palladium-catalyzed cyclization reactions to form the seven-membered ring system from smaller precursors. These reactions often proceed under mild conditions and can be performed on multigram scales, making them suitable for industrial applications if scaled appropriately. Additionally, recent developments in asymmetric catalysis have enabled the synthesis of enantiomerically pure forms of complex molecules like 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol, which is crucial for evaluating their biological activity without interference from racemic impurities.
The potential biological activity of 2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol has been explored through both computational modeling and experimental screening assays conducted by research groups worldwide since last year's breakthroughs in drug discovery methodologies which are now widely accepted among professionals within academia or biotech firms; these efforts aim at identifying novel therapeutic agents capable addressing unmet medical needs efficiently while maintaining safety profiles acceptable for human consumption.
In conclusion, 107090–59–5 exhibits structural features that make it an attractive candidate for further exploration in medicinal chemistry research programs seeking innovative solutions within drug development pipelines; its unique bicyclic architecture combined with functional groups capable undergoing diverse chemical modifications provides ample opportunities both academically professionally alike toward unlocking new pharmacological treatments future generations will benefit from significantly improved health outcomes achieved through targeted interventions based solid scientific foundations established today.
107090-59-5 (2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)